Cas no 2228863-97-4 (O-2-(2-methoxy-4-methylphenyl)propylhydroxylamine)

• Product Name: O-2-(2-methoxy-4-methylphenyl)propylhydroxylamine
• CAS No: 2228863-97-4
• MF: C₁₁H₁₇NO₂
• MW: 195.258183240891
• CID: 6371080
• PubChem ID: 165975847
• Update Time: 2025-07-26

O-2-(2-methoxy-4-methylphenyl)propylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(2-methoxy-4-methylphenyl)propylhydroxylamine
• EN300-1744038
• 2228863-97-4
• O-[2-(2-methoxy-4-methylphenyl)propyl]hydroxylamine

• Inchi： 1S/C11H17NO2/c1-8-4-5-10(9(2)7-14-12)11(6-8)13-3/h4-6,9H,7,12H2,1-3H3
• InChI Key： GEISRUNKDDKAEW-UHFFFAOYSA-N
• SMILES： O(CC(C)C1C=CC(C)=CC=1OC)N

Computed Properties

• Exact Mass: 195.125928785g/mol
• Monoisotopic Mass: 195.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 44.5Ų

Additional information on O-2-(2-methoxy-4-methylphenyl)propylhydroxylamine

Introduction to O-2-(2-methoxy-4-methylphenyl)propylhydroxylamine (CAS No. 2228863-97-4)

O-2-(2-methoxy-4-methylphenyl)propylhydroxylamine, a compound with the CAS number 2228863-97-4, is a significant molecule in the field of chemical and pharmaceutical research. This compound belongs to the class of hydroxylamine derivatives and has garnered attention due to its unique structural and functional properties. The presence of a hydroxylamine moiety in its molecular structure suggests potential applications in various biochemical pathways and drug interactions.

The< strong>phenyl ring in the compound is substituted with a methoxy group at the 2-position and a methyl group at the 4-position, which influences its electronic properties and reactivity. This specific substitution pattern enhances its utility in synthetic chemistry and biological assays. The propyl chain extending from the hydroxylamine group adds another layer of complexity, affecting solubility, metabolic stability, and interactions with biological targets.

In recent years, there has been growing interest in hydroxylamine derivatives due to their role as intermediates in the synthesis of various pharmaceuticals. The compound O-2-(2-methoxy-4-methylphenyl)propylhydroxylamine has been studied for its potential applications in the development of novel therapeutic agents. Its structural features make it a valuable scaffold for designing molecules that can interact with specific enzymes or receptors.

One of the most compelling aspects of this compound is its potential as a precursor in the synthesis of more complex molecules. The< strong>hydroxylamine group can participate in various chemical reactions, including nucleophilic additions, oxidation-reduction processes, and coupling reactions. These reactions are crucial in pharmaceutical synthesis, where precise control over molecular structure is essential for achieving desired pharmacological effects.

The< strong>O-2-(2-methoxy-4-methylphenyl)propylhydroxylamine molecule has also been explored in the context of bioavailability and metabolic stability. Studies have shown that the methoxy and methyl substituents on the phenyl ring can influence how the compound is processed by the body. These factors are critical in drug development, as they can affect the compound's efficacy and safety profile.

In addition to its synthetic utility, this compound has been investigated for its potential biological activities. Research indicates that hydroxylamine derivatives can exhibit a range of effects depending on their structure. The specific arrangement of functional groups in O-2-(2-methoxy-4-methylphenyl)propylhydroxylamine may contribute to its interaction with biological targets such as enzymes or receptors involved in disease pathways.

The< strong>CAS number 2228863-97-4 provides a unique identifier for this compound, facilitating its use in scientific literature and regulatory filings. This standardized naming system ensures that researchers around the world can accurately reference and utilize this molecule in their work. The availability of detailed chemical information through databases like CAS is essential for advancing research and development efforts.

Recent advancements in computational chemistry have enabled more accurate predictions of the properties and reactivity of molecules like O-2-(2-methoxy-4-methylphenyl)propylhydroxylamine. These tools allow researchers to design experiments more efficiently and predict outcomes with greater confidence. The integration of computational methods with experimental data has accelerated progress in understanding how these compounds behave in biological systems.

The< strong>hydroxylamine group is known for its ability to participate in redox reactions, making it a versatile component in synthetic chemistry. In pharmaceutical applications, such reactivity can be leveraged to develop prodrugs or activation mechanisms that release active ingredients under specific physiological conditions. This capability is particularly valuable for designing treatments that target diseases with complex biochemical pathways.

The< strong>O-2-(2-methoxy-4-methylphenyl)propylhydroxylamine molecule also presents opportunities for developing new analytical methods. Its unique spectral characteristics make it suitable for detection using techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods are essential for characterizing the compound during synthesis and assessing its purity before use in biological assays.

In conclusion, O-2-(2-methoxy-4-methylphenyl)propylhydroxylamine (CAS No. 2228863-97-4) is a multifaceted compound with significant potential in pharmaceutical research. Its structural features, reactivity, and biological relevance make it a valuable tool for developing new therapeutic agents. As research continues to uncover new applications for hydroxylamine derivatives, compounds like this will play an increasingly important role in advancing medical science.